4-[2-({[(4-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-[(4-methylphenyl)methyl]benzamide

• IUPAC Name: 4-[2-[2-(4-methoxyanilino)-2-oxoethyl]sulfanylimidazol-1-yl]-N-[(4-methylphenyl)methyl]benzamide
• InChI: InChI=1S/C27H26N4O3S/c1-19-3-5-20(6-4-19)17-29-26(33)21-7-11-23(12-8-21)31-16-15-28-27(31)35-18-25(32)30-22-9-13-24(34-2)14-10-22/h3-16H,17-18H2,1-2H3,(H,29,33)(H,30,32)
• InChI Key: OHWGGGGXSBPZTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2=CC=C(C=C2)N3C=CN=C3SCC(=O)NC4=CC=C(C=C4)OC
• Molecular Formula: C27H26N4O3S
• Molecular Weight: 486.6 g/mol
• CAS No.: 1207035-79-7

Description

4-[2-({[(4-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-[(4-methylphenyl)methyl]benzamide is a useful research compound. Its molecular formula is C27H26N4O3S and its molecular weight is 486.59. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

Singlet Oxygen Quantum Yield : Research on new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups containing Schiff base has been described. These compounds show promising properties as photosensitizers for photodynamic therapy, with good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them potentially useful for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial Activity

Silver(I) Acetate Complexes : A study on the synthesis and biological evaluation of N-heterocyclic carbene–silver(I) acetate complexes derived from 4,5-ditolyl-imidazole revealed that these complexes exhibit preliminary in vitro antibacterial activity against Staphylococcus aureus and Escherichia coli. The IC50 values against renal and breast cancer cell lines also suggest potential cytotoxicity, highlighting the diverse biological activities of these compounds (Hackenberg et al., 2013).

Antiviral Activity

Imidazo[1,5-a]-1,3,5-Triazine Derivatives : A study involving the synthesis of imidazo[1,5-a]-1,3,5-triazine derivatives and their inhibitory effects on ortho- and paramyxoviruses found that the presence of benzyl and thio structural units was essential for selective biological activity. Some compounds exhibited specific inhibitory activities against influenza A virus and respiratory syncytial virus, indicating their potential as antiviral agents (Golankiewicz et al., 1995).